Cas no 793690-06-9 (3-(3,3-diphenylpropyl)sulfamoylbenzoic acid)

• Product Name: 3-(3,3-diphenylpropyl)sulfamoylbenzoic acid
• CAS No: 793690-06-9
• MF: C₂₂H₂₁NO₄S
• MW: 395.4714448452
• CID: 3107610
• PubChem ID: 2555971
• Update Time: 2025-10-30

3-(3,3-diphenylpropyl)sulfamoylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{[(3,3-diphenylpropyl)amino]sulfonyl}benzoic acid
• 3-(3,3-diphenylpropyl)sulfamoylbenzoic acid
• SMR000369078
• 793690-06-9
• 3-[(3,3-diphenylpropyl)sulfamoyl]benzoic acid
• CHEMBL1498590
• HMS2721F12
• Z45707979
• 3-(N-(3,3-DIPHENYLPROPYL)SULFAMOYL)BENZOIC ACID
• G26521
• AKOS008010894
• 3-(3,3-diphenylpropylsulfamoyl)benzoic Acid
• EN300-11245
• MLS001002562
• 3-[(3,3-diphenylpropyl)sulfamoyl]benzoicacid
• CS-0222742

• Inchi： 1S/C22H21NO4S/c24-22(25)19-12-7-13-20(16-19)28(26,27)23-15-14-21(17-8-3-1-4-9-17)18-10-5-2-6-11-18/h1-13,16,21,23H,14-15H2,(H,24,25)
• InChI Key： HMMTYZGNGKIIOB-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(C(=O)O)C=1)(NCCC(C1C=CC=CC=1)C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 395.11912932Da
• Monoisotopic Mass: 395.11912932Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 28
• Rotatable Bond Count: 8
• Complexity: 570
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 91.9Ų

Additional information on 3-(3,3-diphenylpropyl)sulfamoylbenzoic acid

Comprehensive Overview of 3-(3,3-diphenylpropyl)sulfamoylbenzoic acid (CAS No. 793690-06-9)

3-(3,3-diphenylpropyl)sulfamoylbenzoic acid (CAS No. 793690-06-9) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research due to its unique structural properties and potential applications. This sulfamoylbenzoic acid derivative features a diphenylpropyl moiety, which contributes to its distinctive chemical behavior and reactivity. Researchers are particularly interested in its role as a potential intermediate in the synthesis of bioactive molecules, given its sulfamoyl and benzoic acid functional groups.

The compound's molecular structure, characterized by the 3,3-diphenylpropyl chain attached to a sulfamoylbenzoic acid backbone, offers versatility in drug design. Its sulfonamide group is known for enhancing binding affinity to biological targets, making it a candidate for enzyme inhibition studies. Recent trends in AI-driven drug discovery have highlighted the importance of such scaffolds in virtual screening and molecular docking simulations, addressing common search queries like "sulfamoylbenzoic acid derivatives in drug development."

In the context of green chemistry, 3-(3,3-diphenylpropyl)sulfamoylbenzoic acid has been explored for its synthetic accessibility and potential as a sustainable intermediate. With growing interest in eco-friendly synthesis methods, researchers are investigating catalytic approaches to optimize its production while minimizing waste. This aligns with popular search terms such as "green synthesis of sulfonamide derivatives" and "CAS 793690-06-9 applications."

Analytical techniques like HPLC, NMR, and mass spectrometry are routinely employed to characterize 793690-06-9, ensuring purity and consistency for research purposes. The compound's stability under various pH conditions has also been a topic of discussion in forums focusing on "storage conditions for sulfamoylbenzoic acids." Its compatibility with common organic solvents further enhances its utility in laboratory settings.

Beyond pharmaceuticals, 3-(3,3-diphenylpropyl)sulfamoylbenzoic acid has potential applications in material science, particularly in designing functional polymers with tailored properties. Its aromatic and polar groups make it a candidate for modifying polymer backbones, a subject often searched as "sulfonamide-based polymer additives." As interdisciplinary research grows, this compound bridges gaps between chemistry, biology, and materials engineering.

In summary, CAS No. 793690-06-9 represents a multifaceted compound with broad relevance in modern science. Its structural features address current demands for targeted drug design, sustainable chemistry, and advanced materials, making it a valuable subject for ongoing research and innovation.